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Compound of Interest

Compound Name: AVN-492

Cat. No.: B605705

Get Quote

Abstract
AVN-492 is a novel, potent, and highly selective antagonist of the serotonin 6 (5-HT6) receptor,

a promising target for the treatment of cognitive deficits in neurodegenerative and psychiatric

disorders. This technical guide provides an in-depth overview of the chemical structure,

physicochemical and pharmacological properties, and the preclinical development of AVN-492.

Detailed experimental protocols for key in vitro and in vivo assays are provided, alongside

visualizations of the 5-HT6 receptor signaling pathways and a representative drug development

workflow. All quantitative data are summarized in structured tables for ease of reference. This

document is intended for researchers, scientists, and drug development professionals engaged

in the exploration of novel therapeutics for central nervous system (CNS) disorders.

Chemical Structure and Physicochemical Properties
AVN-492, with the systematic IUPAC name 3-benzenesulfonyl-5,7,N2,N6,N6-pentamethyl-

pyrazolo[1,5-a]pyrimidine-2,6-diamine, is a small molecule with favorable drug-like properties.

Its chemical structure is depicted below.

Table 1: Chemical Identifiers of AVN-492
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Identifier Value

IUPAC Name
3-benzenesulfonyl-5,7,N2,N6,N6-pentamethyl-

pyrazolo[1,5-a]pyrimidine-2,6-diamine

Molecular Formula C₁₇H₂₁N₅O₂S

Molecular Weight 359.45 g/mol [1]

CAS Number 1220646-23-0[1]

SMILES

O=S(C1=CC=CC=C1)

(C2=C3N(C(C)=C(N(C)C)C(C)=N3)N=C2NC)=O

[1]

A comprehensive summary of the calculated physicochemical properties of AVN-492 is

provided in Table 2. These properties are critical for predicting its absorption, distribution,

metabolism, and excretion (ADME) profile.

Table 2: Physicochemical Properties of AVN-492

Property Value Reference

cLogP 3.2 [2]

Topological Polar Surface Area

(TPSA)
85.3 Å² [2]

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 6

Aqueous Solubility (pH 7.4) 0.02 mg/mL

Pharmacological Properties
AVN-492 is a highly potent and selective antagonist of the human 5-HT6 receptor. Its

exceptional affinity and selectivity are key attributes that minimize off-target effects and

enhance its therapeutic potential.
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Receptor Binding Affinity
The binding affinity of AVN-492 to the 5-HT6 receptor was determined through radioligand

displacement assays. The compound exhibits picomolar affinity for the 5-HT6 receptor and

significantly lower affinity for other serotonin receptor subtypes, demonstrating its high

selectivity.

Table 3: Receptor Binding Affinity (Ki) of AVN-492

Receptor Ki (nM) Reference

5-HT6 0.091

5-HT2B 170

Functional Antagonism
Functional assays confirm AVN-492's role as a potent antagonist at the 5-HT6 receptor. It

effectively blocks the serotonin-induced production of cyclic adenosine monophosphate

(cAMP), a key second messenger in the 5-HT6 receptor signaling cascade.

Table 4: Functional Antagonist Potency (IC50) of AVN-492

Assay IC50 (nM) Reference

5-HT6 Receptor Functional

Antagonism (cAMP)
0.1

5-HT2B Receptor Functional

Antagonism
~100

Absorption, Distribution, Metabolism, and Excretion
(ADME) Profile
Preclinical studies in rodents have demonstrated that AVN-492 possesses a favorable ADME

profile, characterized by good oral bioavailability and significant brain penetration.

Table 5: In Vitro ADME Properties of AVN-492
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Parameter Value Reference

Human Plasma Protein

Binding
96.6%

Caco-2 Permeability (Papp,

A→B)
45 x 10⁻⁶ cm/s

Caco-2 Permeability (Papp,

B→A)
51 x 10⁻⁶ cm/s

CYP450 Inhibition (IC50)
>10 µM for CYP1A2, 2C9,

2C19, 2D6, 3A4

Metabolism in Human Liver

Microsomes
Metabolized by CYPs

Table 6: In Vivo Pharmacokinetic Parameters of AVN-492 in Rodents

Specie
s

Route
Dose
(mg/kg
)

Cmax
(ng/mL
)

Tmax
(h)

AUC
(ng·h/
mL)

Bioava
ilabilit
y (%)

Brain/
Plasm
a Ratio

Refere
nce

Mouse IV 2 - - - -
9.0-

13.2%

Rat PO 10 ~150 ~1 ~600 ~30 ~11%

Experimental Protocols
This section provides detailed methodologies for the key experiments cited in this guide.

Radioligand Displacement Assay for 5-HT6 Receptor
Binding

Objective: To determine the binding affinity (Ki) of AVN-492 for the human 5-HT6 receptor.

Materials:
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HEK293 cells stably expressing the human 5-HT6 receptor.

Radioligand: [³H]-LSD.

Non-specific binding control: Serotonin.

Assay buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 2 mM ascorbic acid, 0.001% BSA.

AVN-492 stock solution in DMSO.

Glass fiber filters.

Scintillation counter.

Protocol:

Prepare cell membranes from HEK293-5-HT6R cells.

In a 96-well plate, add cell membranes, a fixed concentration of [³H]-LSD (e.g., 1.5 nM),

and varying concentrations of AVN-492.

For non-specific binding, add a high concentration of serotonin (e.g., 10 µM).

Incubate the plate at 37°C for 120 minutes.

Terminate the incubation by rapid filtration through glass fiber filters using a cell harvester.

Wash the filters three times with ice-cold assay buffer.

Measure the radioactivity retained on the filters using a scintillation counter.

Calculate the specific binding at each concentration of AVN-492 by subtracting the non-

specific binding from the total binding.

Determine the IC50 value by non-linear regression analysis of the competition binding

data.

Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L]

is the concentration of the radioligand and Kd is its dissociation constant.
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Functional Antagonism Assay (cAMP Production)
Objective: To determine the functional potency (IC50) of AVN-492 in blocking serotonin-

induced cAMP production.

Materials:

HEK293 cells expressing the human 5-HT6 receptor.

Serotonin (agonist).

AVN-492 stock solution in DMSO.

cAMP assay kit (e.g., LANCE™ cAMP Assay kit).

Cell culture medium.

Protocol:

Plate HEK293-5-HT6R cells in a 96-well plate and allow them to adhere overnight.

Pre-incubate the cells with varying concentrations of AVN-492 for 30 minutes at 37°C.

Stimulate the cells with a fixed concentration of serotonin (e.g., 10 nM) for 30 minutes at

37°C.

Lyse the cells and measure the intracellular cAMP levels using a competitive

immunoassay-based cAMP kit according to the manufacturer's instructions.

Generate a dose-response curve by plotting the percentage of inhibition of the serotonin-

induced cAMP response against the concentration of AVN-492.

Determine the IC50 value from the dose-response curve using non-linear regression.

Caco-2 Permeability Assay
Objective: To assess the intestinal permeability of AVN-492.

Materials:
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Caco-2 cells.

Transwell® inserts (e.g., 24-well).

Transport buffer (e.g., Hanks' Balanced Salt Solution with HEPES).

AVN-492 stock solution.

LC-MS/MS system for analysis.

Protocol:

Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for

differentiation and formation of a confluent monolayer.

Verify the integrity of the cell monolayer by measuring the transepithelial electrical

resistance (TEER).

For apical-to-basolateral (A→B) permeability, add AVN-492 to the apical chamber and

transport buffer to the basolateral chamber.

For basolateral-to-apical (B→A) permeability, add AVN-492 to the basolateral chamber

and transport buffer to the apical chamber.

Incubate the plates at 37°C with gentle shaking.

At specific time points (e.g., 120 minutes), collect samples from the receiver chamber.

Analyze the concentration of AVN-492 in the samples using a validated LC-MS/MS

method.

Calculate the apparent permeability coefficient (Papp) using the following formula: Papp =

(dQ/dt) / (A * C0), where dQ/dt is the rate of drug transport, A is the surface area of the

filter, and C0 is the initial drug concentration in the donor chamber.

In Vivo Pharmacokinetic Study in Rats
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Objective: To determine the pharmacokinetic profile of AVN-492 following oral administration

in rats.

Materials:

Male Wistar rats.

AVN-492 formulation for oral gavage.

Blood collection supplies (e.g., capillaries, tubes with anticoagulant).

Centrifuge.

LC-MS/MS system for bioanalysis.

Protocol:

Fast the rats overnight before dosing.

Administer a single oral dose of AVN-492 (e.g., 10 mg/kg) via gavage.

Collect blood samples from the tail vein or other appropriate site at predetermined time

points (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose).

Process the blood samples to obtain plasma by centrifugation.

Store plasma samples at -80°C until analysis.

At the end of the study, euthanize the animals and collect brain tissue.

Quantify the concentration of AVN-492 in plasma and brain homogenates using a

validated LC-MS/MS method.

Calculate pharmacokinetic parameters (Cmax, Tmax, AUC, bioavailability, brain/plasma

ratio) using appropriate software.

Signaling Pathways and Mechanism of Action
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AVN-492 exerts its therapeutic effect by antagonizing the 5-HT6 receptor, thereby modulating

downstream signaling cascades. The 5-HT6 receptor is a G-protein coupled receptor (GPCR)

that primarily signals through the Gsα subunit, leading to the activation of adenylyl cyclase and

a subsequent increase in intracellular cAMP levels. This canonical pathway is a key

mechanism through which the 5-HT6 receptor influences neuronal function.

Serotonin

5-HT6 Receptor

AVN-492
Antagonism

Gαs
Activates

Adenylyl
Cyclase

Activates

cAMP
Converts

ATP

PKA
Activates Downstream
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Click to download full resolution via product page

Canonical 5-HT6 Receptor Gs Signaling Pathway

Beyond the canonical Gs/cAMP pathway, the 5-HT6 receptor is also known to engage in non-

canonical signaling, including interactions with Fyn (a Src family tyrosine kinase), leading to the

activation of the extracellular signal-regulated kinase (ERK) pathway. Furthermore, the 5-HT6

receptor has been shown to influence the mTOR and Cdk5 signaling pathways, which are

critical for neuronal plasticity, learning, and memory. By blocking the 5-HT6 receptor, AVN-492
is believed to modulate these signaling networks, thereby exerting its pro-cognitive effects.

Drug Discovery and Development Workflow
The preclinical development of a novel CNS drug candidate like AVN-492 typically follows a

structured workflow, from initial hit identification to preclinical candidate selection.
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Preclinical Development Workflow for AVN-492
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Conclusion
AVN-492 is a highly promising 5-HT6 receptor antagonist with a compelling preclinical profile.

Its picomolar potency, exceptional selectivity, and favorable ADME properties, including good

oral bioavailability and brain penetration, make it a strong candidate for further clinical

development for the treatment of cognitive impairments in various CNS disorders. The detailed

technical information provided in this guide serves as a valuable resource for researchers and

drug developers in the field.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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